![molecular formula C18H21Cl2N3O B6153224 1-[(4-chlorophenyl)methyl]-3-[3-(methylamino)propyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride CAS No. 2411237-51-7](/img/no-structure.png)
1-[(4-chlorophenyl)methyl]-3-[3-(methylamino)propyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride
Description
The compound “1-Methyl-3-propyl-4-(p-chlorophenyl)piperidine” is a drug developed by a team led by Alan Kozikowski, which acts as a potent dopamine reuptake inhibitor, and was developed as a potential therapeutic agent for the treatment of cocaine addiction . As with related compounds such as nocaine, it is a structurally simplified derivative of related phenyltropane compounds .
Physical And Chemical Properties Analysis
The compound “1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine monohydrochloride” has a molecular weight of 309.66 . Its melting point is reported to be between 198-203 °C .Mechanism of Action
The compound “1-Methyl-3-propyl-4-(p-chlorophenyl)piperidine” acts as a potent dopamine reuptake inhibitor . Its activity at the serotonin and noradrenaline transporters has not been published, though most related 4-phenylpiperidine derivatives are relatively selective for inhibiting dopamine reuptake over the other monoamine neurotransmitters .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 4-chlorobenzyl chloride with 3-(methylamino)propylamine to form the intermediate, which is then cyclized with phosgene to yield the final product.", "Starting Materials": [ "4-chlorobenzyl chloride", "3-(methylamino)propylamine", "Phosgene", "Sodium hydroxide", "Hydrochloric acid", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: 4-chlorobenzyl chloride is reacted with 3-(methylamino)propylamine in methanol to form the intermediate 1-[(4-chlorophenyl)methyl]-3-[3-(methylamino)propyl]propylamine hydrochloride.", "Step 2: The intermediate is then treated with phosgene in the presence of sodium hydroxide to form the final product, 1-[(4-chlorophenyl)methyl]-3-[3-(methylamino)propyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride.", "Step 3: The product is isolated by filtration and washed with diethyl ether to obtain the pure compound." ] } | |
CAS RN |
2411237-51-7 |
Product Name |
1-[(4-chlorophenyl)methyl]-3-[3-(methylamino)propyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride |
Molecular Formula |
C18H21Cl2N3O |
Molecular Weight |
366.3 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
